N-[(3-bromothiophen-2-yl)methyl]-2-imidazol-1-ylethanamine

• IUPAC Name: N-[(3-bromothiophen-2-yl)methyl]-2-imidazol-1-ylethanamine
• InChI: InChI=1S/C10H12BrN3S/c11-9-1-6-15-10(9)7-12-2-4-14-5-3-13-8-14/h1,3,5-6,8,12H,2,4,7H2
• InChI Key: INQHBHNNEKFKHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1Br)CNCCN2C=CN=C2
• Molecular Formula: C10H12BrN3S
• Molecular Weight: 286.19 g/mol

Description

N-[(3-bromothiophen-2-yl)methyl]-2-imidazol-1-ylethanamine is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. The compound is a derivative of imidazole and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[(3-bromothiophen-2-yl)methyl]-2-imidazol-1-ylethanamine is not fully understood. However, it has been suggested that the compound acts by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to reduce inflammation and fibrosis in animal models of lung and liver diseases. It has also been shown to reduce blood pressure in animal models of hypertension.

Advantages and Limitations for Lab Experiments

N-[(3-bromothiophen-2-yl)methyl]-2-imidazol-1-ylethanamine has several advantages for lab experiments. The compound is stable and can be easily synthesized using various methods. It is also relatively inexpensive compared to other therapeutic agents. However, the compound has some limitations, including its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-[(3-bromothiophen-2-yl)methyl]-2-imidazol-1-ylethanamine. One direction is to further investigate the mechanism of action of the compound. Another direction is to study the compound's potential as a treatment for other diseases, such as cancer and cardiovascular diseases. Additionally, further studies are needed to determine the optimal dosage and administration of the compound in vivo.

Synthesis Methods

N-[(3-bromothiophen-2-yl)methyl]-2-imidazol-1-ylethanamine can be synthesized using various methods, including the reaction of 2-bromo-3-thiophenemethanol with imidazole-2-carboxaldehyde in the presence of a base. Another method involves the reaction of 2-bromo-3-thiophenemethanol with 1,2-diaminoethane in the presence of a base. The yield of the compound varies depending on the synthesis method used.

Scientific Research Applications

N-[(3-bromothiophen-2-yl)methyl]-2-imidazol-1-ylethanamine has been studied extensively for its potential as a therapeutic agent. The compound has been shown to have anti-inflammatory, anti-cancer, and anti-fibrotic properties. It has also been studied for its potential as a treatment for cardiovascular diseases, such as hypertension and heart failure.